Ethyl 3-(3-chlorophenyl)-3-cyano-2-oxopropanoate
Overview
Description
Ethyl 3-(3-chlorophenyl)-3-cyano-2-oxopropanoate is a chemical compound that belongs to the class of α-cyanoacrylate esters. It is commonly used in scientific research for its unique properties and applications. This compound has gained significant attention due to its potential use in the development of new drugs, materials, and technologies. In
Scientific Research Applications
Medicine: Anticancer Research
Ethyl 3-(3-chlorophenyl)-3-cyano-2-oxopropanoate may serve as a precursor for synthesizing compounds with potential anticancer properties. Indole derivatives, which can be synthesized from related compounds, have shown promise in treating various types of cancer cells and may play a role in the development of new chemotherapeutic agents .
Agriculture: Plant Growth Regulation
In agriculture, this compound could be explored for its potential to act as a synthetic auxin or an auxin inhibitor. Auxins are plant hormones that regulate growth, and their analogs can be used to control plant development, which is crucial in agricultural biotechnology .
Material Science: Polymer Synthesis
The compound’s cyano and ester functional groups make it a candidate for polymer synthesis research. It could be used to create novel polymers with specific characteristics, such as increased durability or specialized conductivity, which are valuable in material science applications .
Environmental Science: Pollution Remediation
Research in environmental science could utilize Ethyl 3-(3-chlorophenyl)-3-cyano-2-oxopropanoate in the synthesis of compounds designed for pollution remediation. Such compounds could help in breaking down pollutants or in the development of sensors to detect environmental contaminants .
Biochemistry: Enzyme Inhibition
This compound might be used in biochemistry for studying enzyme inhibition. By modifying certain enzymes’ activity, researchers can understand disease mechanisms better and develop targeted treatments for conditions like metabolic disorders .
Pharmacology: Drug Development
In pharmacology, Ethyl 3-(3-chlorophenyl)-3-cyano-2-oxopropanoate could be a starting material for the synthesis of various pharmacologically active molecules. Its structure could be modified to enhance drug delivery, increase efficacy, or reduce side effects of drugs .
Chemical Biology: Molecular Probes
The compound’s unique structure makes it suitable for creating molecular probes in chemical biology. These probes can bind to specific biological targets, allowing scientists to track biological processes in real-time or to visualize the distribution of molecules within cells .
Organic Chemistry: Synthetic Methodology
Finally, in organic chemistry, this compound could be used to develop new synthetic methodologies. Its reactivity could be harnessed to create complex molecules, which is fundamental in the synthesis of natural products and pharmaceuticals .
properties
IUPAC Name |
ethyl 3-(3-chlorophenyl)-3-cyano-2-oxopropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNO3/c1-2-17-12(16)11(15)10(7-14)8-4-3-5-9(13)6-8/h3-6,10H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUFNXWLCJNRBFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)C(C#N)C1=CC(=CC=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20599729 |
Source
|
| Record name | Ethyl 3-(3-chlorophenyl)-3-cyano-2-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20599729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(3-chlorophenyl)-3-cyano-2-oxopropanoate | |
CAS RN |
38747-02-3 |
Source
|
| Record name | Ethyl 3-chloro-β-cyano-α-oxobenzenepropanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=38747-02-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 3-(3-chlorophenyl)-3-cyano-2-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20599729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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